Cas no 1864057-20-4 (1-(2,5-difluorophenyl)butan-1-amine hydrochloride)

• Product Name: 1-(2,5-difluorophenyl)butan-1-amine hydrochloride
• CAS No: 1864057-20-4
• MF: C₁₀H₁₄ClF₂N
• MW: 221.67466878891
• MDL: MFCD28126382
• CID: 5580923
• PubChem ID: 86262877
• Update Time: 2025-05-26

1-(2,5-difluorophenyl)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-DIFLUOROPHENYL)BUTYLAMINE HYDROCHLORIDE
• 1-(2,5-difluorophenyl)butan-1-amine hydrochloride
• A1-16608
• 1864057-20-4
• 1-(2,5-difluorophenyl)butan-1-aminehydrochloride
• 1-(2,5-difluorophenyl)butan-1-amine;hydrochloride
• EN300-240951
• AKOS026747553
• F2167-1922

• MDL： MFCD28126382
• Inchi： 1S/C10H13F2N.ClH/c1-2-3-10(13)8-6-7(11)4-5-9(8)12;/h4-6,10H,2-3,13H2,1H3;1H
• InChI Key： GNTGKNUZITWJAJ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1C(CCC)N)F

Computed Properties

• Exact Mass: 221.0782835g/mol
• Monoisotopic Mass: 221.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,5-difluorophenyl)butan-1-amine hydrochloride

1-(2,5-Difluorophenyl)Butan-1-Amine Hydrochloride: A Comprehensive Overview

1-(2,5-Difluorophenyl)butan-1-amine hydrochloride, identified by the CAS number 1864057-20-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a butanamine backbone with a 2,5-difluorophenyl group, resulting in a molecule with potential applications in drug discovery and development.

The synthesis of 1-(2,5-difluorophenyl)butan-1-amine hydrochloride involves a series of well-established organic reactions. The starting material typically includes a 2,5-difluorobenzene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the butanamine moiety. The hydrochloride salt form is often preferred due to its enhanced solubility and stability under various experimental conditions.

Recent studies have highlighted the potential of 1-(2,5-difluorophenyl)butan-1-amine hydrochloride as a lead compound in the development of novel therapeutic agents. Researchers have explored its activity against various biological targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against acetylcholinesterase, suggesting its potential utility in the treatment of Alzheimer's disease.

In addition to its pharmacological applications, 1-(2,5-difluorophenyl)butan-1-amine hydrochloride has been investigated for its role in chemical synthesis as an intermediate. Its ability to participate in various coupling reactions makes it a valuable building block for constructing more complex molecular architectures. For example, it has been used as a precursor in the synthesis of heterocyclic compounds with potential antiviral properties.

The physical and chemical properties of CAS No. 1864057-20-4 have also been extensively studied. The compound is known to have a melting point of approximately 230°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its hydrochloride salt form exhibits good stability under neutral and mildly acidic conditions, making it suitable for use in various laboratory settings.

The environmental impact of 1-(2,5-difluorophenyl)butan-1-amine hydrochloride has also been a topic of recent research. Studies indicate that the compound undergoes biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed. However, further investigations are required to fully understand its long-term ecological effects.

In conclusion, CAS No. 1864057-20-4, or 1-(2,5-difluorophenyl)butan-1-amine hydrochloride, represents a versatile compound with promising applications in both pharmaceutical and chemical industries. Its unique structure, coupled with its favorable physicochemical properties, positions it as a valuable tool for researchers seeking to develop innovative solutions to complex scientific challenges.